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Compound of Interest

Compound Name: 1-Nitropropane

Cat. No.: B105015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical health and safety information for the handling of 1-
Nitropropane (CAS No. 108-03-2), a colorless, oily liquid utilized as a solvent and chemical

intermediate. Adherence to stringent safety protocols is imperative due to its flammable nature

and potential health hazards. This document summarizes key quantitative data, outlines

detailed experimental methodologies for safety assessments, and visualizes critical workflows

and metabolic pathways.

Core Safety & Physical Properties
1-Nitropropane is a flammable liquid with a characteristic disagreeable odor.[1][2][3] Its vapors

are heavier than air, posing a risk of accumulation in low-lying areas.[1][4] The following tables

provide a summary of its key physical, chemical, and safety-related properties.

Table 1: Physical and Chemical Properties of 1-Nitropropane
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Property Value Source(s)

Molecular Formula C₃H₇NO₂ [1]

Molecular Weight 89.09 g/mol [1]

Appearance Colorless oily liquid [1][2][3]

Odor Somewhat disagreeable [2][3]

Boiling Point
131.6 - 132 °C (269 - 270 °F)

at 760 mmHg
[2][3][4][5]

Melting Point -108 °C (-162 °F) [3][4][5]

Density
0.9934 - 0.998 g/cm³ at 20-25

°C
[3][5]

Vapor Pressure 8 mmHg at 20 °C [2][3]

Vapor Density 3.06 (Air = 1) [4]

Solubility in Water 1.4 ml/100 ml (Slightly soluble) [4][5]

Refractive Index 1.4018 at 20 °C [3][5]

Table 2: Flammability and Reactivity Data
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Property Value Source(s)

Flash Point
34 - 36 °C (93 - 96 °F) (closed

cup)
[3][5][6][7]

Autoignition Temperature 420 - 421 °C (788 - 789 °F) [4][8]

Lower Explosive Limit (LEL) 2.2% [4][9]

Upper Explosive Limit (UEL) 11.0% [10]

NFPA 704 Rating
Health: 2, Flammability: 3,

Instability: 2
[9][11]

Incompatibilities

Strong oxidizing agents, strong

acids, strong bases, amines,

metal oxides, and

hydrocarbons.

[2][11][12]

Hazardous Decomposition

Products

Toxic oxides of nitrogen (NOx)

and carbon oxides upon

combustion.

[1][12]

Toxicological Profile
Exposure to 1-Nitropropane can occur via inhalation, ingestion, or skin and eye contact.[2]

The primary target organs are the eyes, central nervous system, liver, and kidneys.[2]

Symptoms of overexposure may include eye irritation, headache, nausea, vomiting, and

diarrhea.[2][5] In animal studies, exposure has been linked to liver and kidney damage.[2][12]

Table 3: Acute Toxicity Data
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Test Species Route Value Source(s)

LD50 Rat Oral 455 mg/kg [6][13]

LD50 Mouse Oral 800 mg/kg [7]

LDLo Rabbit Oral 250 mg/kg [7]

LD50 Rabbit Dermal > 2000 mg/kg [13]

LC50 Rat Inhalation
3100 ppm (8

hours)
[7][14]

LC50 Rat Inhalation
11.02 mg/L (1

hour)
[13]

LC100
Rabbit, Guinea

Pig
Inhalation

5,000 ppm (3

hours)
[14]

Table 4: Occupational Exposure Limits

Organization Limit Value Source(s)

OSHA (PEL) 8-hr TWA 25 ppm (90 mg/m³) [9][14]

NIOSH (REL) 10-hr TWA 25 ppm (90 mg/m³) [9][14]

ACGIH (TLV) 8-hr TWA 25 ppm (91 mg/m³) [13][14]

NIOSH (IDLH) - 1000 ppm [4][9]

Experimental Protocols
The toxicological and safety data presented are derived from standardized experimental

protocols. The following sections detail the methodologies for key assessments, based on

internationally recognized guidelines such as those from the Organisation for Economic Co-

operation and Development (OECD).

Acute Oral Toxicity (LD50) Determination (OECD Test
Guideline 423: Acute Toxic Class Method)
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The Acute Toxic Class Method is a stepwise procedure to assess the acute oral toxicity of a

substance.[2][15]

Principle: The method involves administering the test substance to a small group of animals

in a stepwise manner. The outcome (mortality or survival) in one step determines the dosage

for the next step.[2]

Animal Model: Healthy, young adult rats of a single sex (typically females) are used.[2]

Procedure:

Animals are fasted prior to dosing.[6]

The substance is administered orally by gavage in a single dose.[6]

A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000

mg/kg).[14]

A group of three animals is used for each step.[2]

If mortality occurs in the first group, the dose for the next group is lowered. If no mortality

occurs, the dose is increased.[2]

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for

at least 14 days.[6]

Endpoint: The method allows for the classification of the substance into a toxicity category

based on the observed mortality at different dose levels.[14][15] An approximate LD50 value

can be determined.[14]

Acute Inhalation Toxicity (LC50) Determination (OECD
Test Guideline 403)
This guideline outlines the procedure for assessing the acute toxicity of a substance via

inhalation.[1][4][12]
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Principle: Animals are exposed to the test substance, typically as a vapor, for a defined

period, followed by an observation period.[4][12]

Animal Model: The preferred species is the rat.[4]

Procedure:

Animals are placed in a dynamic airflow inhalation exposure system.[12]

A precisely controlled concentration of the test substance is maintained in the air.[12]

The standard exposure duration is 4 hours.[12]

Multiple concentration levels are typically tested, with at least 10 animals per

concentration.[4]

Following exposure, animals are observed for at least 14 days for mortality, clinical signs

of toxicity, and body weight changes.[4][12]

A gross necropsy is performed on all animals at the end of the study.[4]

Endpoint: The data are used to calculate the median lethal concentration (LC50), which is

the concentration expected to cause death in 50% of the test animals.[12]

Flash Point Determination (Closed-Cup Method)
The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air.

[16] Closed-cup methods are commonly used for volatile liquids.[16][17]

Principle: The liquid is heated in a closed container, and an ignition source is periodically

introduced into the vapor space above the liquid.[16]

Apparatus: A standardized closed-cup tester (e.g., Pensky-Martens or Tag) is used.[18][19]

Procedure:

The sample is placed in the test cup to a specified level.[16][18]
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The cup is sealed with a lid containing a thermometer, a stirrer, and an opening for the

ignition source.[16]

The sample is heated at a slow, constant rate while being stirred.[16][18]

At regular temperature intervals, the ignition source is applied to the vapor space.[16][18]

Endpoint: The flash point is the lowest temperature at which a flash is observed upon

application of the ignition source.[16]

Mandatory Visualizations
The following diagrams, created using the DOT language, visualize a typical experimental

workflow for determining acute oral toxicity and the proposed metabolic pathway of 1-
Nitropropane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.acri.gov.tw/Uploads/Item/da51e0bf-473e-4f99-a450-1195049986fd.pdf
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.acri.gov.tw/Uploads/Item/da51e0bf-473e-4f99-a450-1195049986fd.pdf
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.benchchem.com/product/b105015?utm_src=pdf-body
https://www.benchchem.com/product/b105015?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Preparation

Phase 2: Dosing

Phase 3: Observation (14 Days)

Phase 4: Decision & Next Steps

Select healthy, young adult rats (single sex)

Acclimate animals to laboratory conditions

Fast animals overnight prior to dosing

Prepare 1-Nitropropane formulation at starting dose level (e.g., 300 mg/kg)

Administer single oral dose by gavage to 3 rats

Monitor for clinical signs of toxicity Record body weight changesRecord mortality

Mortality observed?

Decrease dose for next group of 3 rats

Yes

Increase dose for next group of 3 rats

No

Determine toxicity classification and approximate LD50

Endpoint Reached

Click to download full resolution via product page

Caption: Workflow for Acute Oral Toxicity Testing (OECD 423).
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Caption: Proposed Metabolic Pathway and Toxicity of 1-Nitropropane.

Handling and Safety Recommendations
Engineering Controls:

Handle 1-Nitropropane in a well-ventilated area, preferably in a chemical fume hood.[20]

Use explosion-proof electrical, ventilating, and lighting equipment.[10][13]

All equipment used when handling the product must be grounded to prevent static discharge.

[1][11]

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear chemical safety goggles or a face shield.[10][20]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile or neoprene) and a flame-

retardant lab coat.[8][20] Inspect gloves for any perforations before use.[20]

Respiratory Protection: If exposure limits are exceeded or if working in a poorly ventilated

area, use a NIOSH-approved respirator with organic vapor cartridges.[2][20] For

concentrations up to 250 ppm, a supplied-air respirator is recommended.[2]

Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other

ignition sources.[10][20]

Keep containers tightly closed.[13]

Store separately from incompatible materials such as strong oxidizers, strong bases, and

amines.[8][11]

Spill and Emergency Procedures:

In case of a spill, eliminate all ignition sources.[1][11]

Evacuate personnel from the area.[11]

Absorb the spill with a non-combustible material like dry sand or earth and place it in a

sealed container for disposal.[4][11]

Do not wash spills into the sewer system.[11]

For fires, use dry chemical, CO2, water spray, or alcohol-resistant foam.[4][6] Containers

may explode in the heat of a fire.[4][6]

This guide is intended to provide comprehensive health and safety information for the handling

of 1-Nitropropane. It is not a substitute for a thorough risk assessment and adherence to all

applicable local, state, and federal regulations. Always consult the Safety Data Sheet (SDS)

before handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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